(3R,4S)-1-(tert-Butoxycarbonyl)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid

Specification

• CAS No.: 959574-90-4
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol
• IUPAC Name: (3R,4S)-4-(4-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C16H21NO5/c1-16(2,3)22-15(21)17-8-12(13(9-17)14(19)20)10-4-6-11(18)7-5-10/h4-7,12-13,18H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m1/s1
• Standard InChI Key: YEQAEEHLROODEZ-OLZOCXBDSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)O)C2=CC=C(C=C2)O
• SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)O

Introduction

Chemical Structure and Properties

Basic Identification

The compound is identified by several key parameters that help researchers locate and utilize it in various applications:

Parameter	Value
CAS Number	959574-90-4
Molecular Formula	C16H21NO5
Molecular Weight	307.34 g/mol

Chemical Nomenclature

The compound is known by several names in scientific literature:

• (3R,4S)-1-(tert-Butoxycarbonyl)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid

• trans-1-Boc-4-(4-hydroxyphenyl)-pyrrolidine-3-carboxylic acid

• Boc-(±)-trans-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid

• 1,3-Pyrrolidinedicarboxylic acid, 4-(4-hydroxyphenyl)-, 1-(1,1-dimethylethyl) ester

• (3R,4S)-4-(4-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

Structural Characteristics

The compound possesses several distinct structural features that contribute to its chemical behavior and utility:

• A pyrrolidine ring serving as the core structure

• A hydroxyphenyl group at the 4-position of the pyrrolidine ring

• A carboxylic acid group at the 3-position

• A tert-butoxycarbonyl (BOC) protecting group attached to the nitrogen atom of the pyrrolidine ring

• A specific stereochemistry denoted by (3R,4S), indicating the spatial arrangement of substituents

Chemical Identifiers

For computational and database purposes, the compound is represented by the following identifiers:

Identifier Type	Value
Standard InChI	InChI=1S/C16H21NO5/c1-16(2,3)22-15(21)17-8-12(13(9-17)14(19)20)10-4-6-11(18)7-5-10/h4-7,12-13,18H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m1/s1
Standard InChIKey	YEQAEEHLROODEZ-OLZOCXBDSA-N
Isomeric SMILES	CC(C)(C)OC(=O)N1CC@@HC2=CC=C(C=C2)O
Canonical SMILES	CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)O
PubChem Compound	56972005

Applications and Research Significance

Pharmaceutical Development

(3R,4S)-1-(tert-Butoxycarbonyl)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid serves as a key intermediate in the synthesis of various pharmaceuticals, particularly in the development of drugs targeting neurological disorders. The compound's specific stereochemistry and functional group arrangement make it valuable for creating molecules with precise spatial configurations required for biological activity.

Biochemical Research

In biochemical studies, this compound is utilized for investigations related to enzyme inhibition and receptor binding mechanisms. Its structural similarity to amino acids makes it potentially useful in peptide chemistry and protein studies. Researchers employ this compound to understand complex biological processes at the molecular level, particularly those involving interactions with specific protein targets.

Material Science

Beyond biological applications, (3R,4S)-1-(tert-Butoxycarbonyl)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid finds applications in material science for creating polymers and materials with specific properties. It can enhance the performance of coatings and adhesives by introducing particular functional groups and stereochemical features that influence material behaviors such as solubility, thermal stability, and mechanical properties.

Analytical Chemistry

Manufacturer	Product Number	Packaging	Price (USD)
AK Scientific	6612AC	25mg	$117
AK Scientific	6612AC	1g	$853
Synthonix	H12432	1g	$740
Matrix Scientific	122910	1g	$1304
American Custom Chemicals Corporation	CCH0032596	5mg	$503.29

This pricing information indicates that the compound is relatively expensive, which is common for specialized chiral compounds with pharmaceutical applications. The high cost reflects the complexity of the synthesis process and the compound's value in research applications.

Structural Comparisons with Related Compounds

(3R,4S)-1-(tert-Butoxycarbonyl)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid shares structural similarities with other pyrrolidine derivatives but has distinct features that differentiate it. For example, a related compound is (3R,4S)-1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid, which differs by having a methoxy group at the meta position rather than a hydroxy group at the para position.

Another related compound is (3R,4S)-4-amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid, which has an amino group instead of the hydroxyphenyl substituent. These structural variations lead to different physical properties, reactivities, and potential applications in research and development.

Compound	Molecular Formula	Molecular Weight	Key Difference
(3R,4S)-1-(tert-Butoxycarbonyl)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylic acid	C16H21NO5	307.34 g/mol	4-hydroxyphenyl substituent
(3R,4S)-1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid	C17H23NO5	321.4 g/mol	3-methoxyphenyl substituent
(3R,4S)-4-amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid	C10H18N2O4	230.26 g/mol	Amino substituent